Cas no 1807197-86-9 (2-bromo-3,4-difluoropyridine)
2-bromo-3,4-difluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-bromo-3,4-difluoro-
- 2-Bromo-3,4-difluoropyridine
- 2-bromo-3,4-difluoropyridine
-
- Inchi: 1S/C5H2BrF2N/c6-5-4(8)3(7)1-2-9-5/h1-2H
- InChI Key: QSLTZKINYVALJQ-UHFFFAOYSA-N
- SMILES: C1(Br)=NC=CC(F)=C1F
2-bromo-3,4-difluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013400-250mg |
2-Bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 250mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A029013400-1g |
2-Bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 1g |
$2,952.90 | 2022-03-31 | |
| Enamine | EN300-1716726-0.05g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 0.05g |
$903.0 | 2023-09-20 | |
| Enamine | EN300-1716726-0.1g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 0.1g |
$1113.0 | 2023-09-20 | |
| Enamine | EN300-1716726-0.25g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 0.25g |
$1587.0 | 2023-09-20 | |
| Enamine | EN300-1716726-0.5g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 0.5g |
$2501.0 | 2023-09-20 | |
| Enamine | EN300-1716726-1.0g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 1g |
$3207.0 | 2023-06-04 | |
| Enamine | EN300-1716726-2.5g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 2.5g |
$6287.0 | 2023-09-20 | |
| Enamine | EN300-1716726-5.0g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 5g |
$9301.0 | 2023-06-04 | |
| Enamine | EN300-1716726-10.0g |
2-bromo-3,4-difluoropyridine |
1807197-86-9 | 95% | 10g |
$13792.0 | 2023-06-04 |
2-bromo-3,4-difluoropyridine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-bromo-3,4-difluoropyridine
Introduction to 2-bromo-3,4-difluoropyridine (CAS No. 1807197-86-9)
2-bromo-3,4-difluoropyridine, with the chemical formula C₅H₂BrF₂N, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807197-86-9, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both bromine and fluorine substituents, make it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.
The fluorinated pyridine scaffold is well-documented for its role in enhancing the metabolic stability and binding affinity of drug candidates. The introduction of fluorine atoms at the 3 and 4 positions of the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The bromine atom, on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.
In recent years, 2-bromo-3,4-difluoropyridine has been explored in several high-profile research projects aimed at identifying new treatments for infectious diseases and cancer. One notable application involves its use as a precursor in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The fluorinated pyridine core mimics natural substrates, allowing for precise inhibition of key metabolic pathways in pathogens. Preliminary studies have demonstrated promising activity against multidrug-resistant strains of *Staphylococcus aureus* and *Pseudomonas aeruginosa*, highlighting the potential of this compound class.
Moreover, 2-bromo-3,4-difluoropyridine has found utility in the development of kinase inhibitors, which are critical in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating this fluorinated pyridine derivative into lead compounds, researchers have been able to achieve higher selectivity and potency against specific kinases. For instance, derivatives of 2-bromo-3,4-difluoropyridine have shown inhibitory effects on tyrosine kinases such as EGFR and ALK, with potential applications in treating non-small cell lung cancer and other solid tumors.
The synthetic versatility of 2-bromo-3,4-difluoropyridine extends beyond pharmaceutical applications. In agrochemical research, this compound has been utilized to develop novel herbicides and fungicides. The presence of bromine and fluorine substituents enhances the bioactivity of these compounds by improving their lipophilicity and resistance to degradation in environmental conditions. Recent patents have described its use in creating next-generation crop protection agents that exhibit improved efficacy while maintaining low toxicity to non-target organisms.
The chemical properties of 2-bromo-3,4-difluoropyridine make it an attractive candidate for further exploration in material science as well. Fluorinated heterocycles are known for their unique electronic characteristics, making them suitable for applications in organic electronics and liquid crystal displays (LCDs). Researchers have investigated derivatives of this compound for their potential use as electron-transport materials or host ligands in phosphorescent OLEDs (PHOLEDs). The bromine substituent allows for easy modification through metal-catalyzed reactions, enabling fine-tuning of molecular architecture to optimize performance.
In conclusion, 2-bromo-3,4-difluoropyridine (CAS No. 1807197-86-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse functionalization strategies, making it a valuable tool for synthetic chemists. As research continues to uncover new biological targets and technological needs, the importance of this fluorinated pyridine derivative is expected to grow further. Future studies may explore its role in developing treatments for neurological disorders or advanced materials with tailored properties.
1807197-86-9 (2-bromo-3,4-difluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)